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Per- and polyfluoroalkyl substances (PFAS) have garnered significant attention for their unique
physicochemical properties, including high thermal stability, chemical inertness, and surfactant
capabilities.[1] Within this broad class, perfluoroalkanesulfonyl fluorides (R-SO2F) serve as
crucial intermediates in the synthesis of a wide array of fluorinated materials and biologically
active molecules.[2] The introduction of a chlorine atom, as in the case of 2-chloro-1,1,2,2,2-
pentafluoroethanesulfonyl fluoride, can modulate the electronic properties and reactivity of the
molecule, offering a handle for further chemical transformations.

The sulfonyl fluoride group is a particularly interesting functional group in modern chemistry. It
is recognized for its unique balance of stability and "clickable" reactivity, making it a valuable
tool in drug discovery and chemical biology.[3] This guide will delve into the specific
characteristics and potential of 2-chloro-1,1,2,2,2-pentafluoroethanesulfonyl fluoride as a
representative of this important class of compounds.

Physicochemical Properties

The properties of 2-chloro-1,1,2,2,2-pentafluoroethanesulfonyl fluoride can be predicted based
on known data for similar short-chain perfluoroalkanesulfonyl fluorides. A key analog is
1,1,2,2,2-pentafluoroethanesulfonyl fluoride (C2F602S), which is a colorless, volatile liquid.[4]
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Table 1: Predicted Physicochemical Properties of 2-Chloro-1,1,2,2,2-pentafluoroethanesulfonyl

fluoride
Property Predicted Value Rationale/Comparison
2-chloro-1,1,2,2,2-
Based on standard IUPAC
IUPAC Name pentafluoroethanesulfonyl

nomenclature rules.

fluoride
Molecular Formula C2CIF502S
] Calculated from atomic

Molecular Weight 218.52 g/mol ]
weights.

Expected to be slightly higher
than the non-chlorinated
analog, 1,1,2,2,2-

Boiling Point ~20-40 °C pentafluoroethanesulfonyl
fluoride (boiling point: 11.3 °C),
due to increased molecular
weight and polarity.[4]

Higher than the non-
. chlorinated analog (1.751

Density ~1.8 g/cm?3
g/cm3) due to the presence of
the heavier chlorine atom.[4]
Perfluoroalkanesulfonyl

) ) ) fluorides are generally soluble
Soluble in aprotic organic ) )
N ) ) in ethers, chlorinated solvents,

Solubility solvents; reacts with protic ) ]
and other non-protic media.

solvents. _
They are reactive towards
water and alcohols.[1]
Based on the properties of
Colorless liquid or gas at room  similar short-chain
Appearance

temperature.

perfluoroalkanesulfonyl
halides.[4]
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Synthesis Methodologies

The synthesis of perfluoroalkanesulfonyl fluorides typically involves electrochemical fluorination
(ECF) of their hydrocarbon-based sulfonyl halide precursors.[1] However, for a specific
chlorinated derivative like 2-chloro-1,1,2,2,2-pentafluoroethanesulfonyl fluoride, more targeted

synthetic routes would be necessary.

Proposed Synthetic Pathway

A plausible synthetic route would start from a commercially available chlorinated and
fluorinated ethane derivative. The introduction of the sulfonyl fluoride moiety can be achieved

through a multi-step process.

Diagram 1: Proposed Synthesis of 2-Chloro-1,1,2,2,2-pentafluoroethanesulfonyl fluoride

2-Chloro-1,1,1-trifluoroethane
(CF3CH2Cl)

Sulfination (e.g., with Na2S204)

Intermediate Sulfinate Salt
(e.g., CF3CHCISO2Na)

Chlorination (e.g., with N-chlorosuccinimide)

2-Chloro-1,1,1-trifluoroethanesulfonyl! chloride
(CF3CHCISO2Cl)

Halogen Exchange (e.g., with KHF2)

2-Chloro-1,1,1-trifluoroethanesulfonyl fluoride
(CF3CHCISO2F)

Direct Fluorination or other fluorination methods

2-Chloro-1,1,2,2,2-pentafluoroethanesulfonyl fluoride
(C2CIF502S)
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Caption: A potential multi-step synthesis of the target compound.

Experimental Protocol (Conceptual):

Sulfination: 2-Chloro-1,1,1-trifluoroethane can be reacted with a sulfinating agent like sodium
dithionite to form the corresponding sodium sulfinate salt.[5]

» Chlorination: The intermediate sulfinate salt is then treated with a chlorinating agent, such as
N-chlorosuccinimide, to yield 2-chloro-1,1,1-trifluoroethanesulfonyl chloride.[5]

o Halogen Exchange: The sulfonyl chloride is subsequently converted to the sulfonyl fluoride
via a halogen exchange reaction, often employing a fluoride source like potassium bifluoride
(KHF2).[6]

e Further Fluorination: The final fluorination of the remaining C-H bond to introduce the
additional fluorine atoms would require a more specialized and energetic fluorination
method, such as direct fluorination with elemental fluorine, which is a highly specialized and
hazardous process.[7]

Chemical Reactivity and Applications in Drug
Development

The reactivity of 2-chloro-1,1,2,2,2-pentafluoroethanesulfonyl fluoride is dominated by the
sulfonyl fluoride group and influenced by the perfluoroalkyl chain.

Reactivity of the Sulfonyl Fluoride Group

The sulfur-fluorine bond in sulfonyl fluorides is relatively stable compared to the sulfur-chlorine
bond in sulfonyl chlorides.[8] However, it is susceptible to nucleophilic attack, particularly by
strong nucleophiles. This controlled reactivity is the basis for its use in "click chemistry,"
specifically Sulfur(VI) Fluoride Exchange (SUFEX) reactions.[3]

Diagram 2: Key Reactions of the Sulfonyl Fluoride Moiety
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[ ) Nucleophilic Substitution

Click to download full resolution via product page
Caption: Nucleophilic substitution at the sulfonyl fluoride group.

This reactivity allows for the facile synthesis of sulfonamides and sulfonate esters, which are
important functional groups in many pharmaceuticals.[9]

Role in Drug Discovery

The incorporation of perfluoroalkyl groups into drug candidates can significantly enhance their
metabolic stability, lipophilicity, and bioavailability.[10] The pentafluorosulfanyl (SF5) group, a
close relative of the perfluoroethylsulfonyl group, is often referred to as a "super-trifluoromethyl”
group due to its strong electron-withdrawing nature and high lipophilicity.[11]

Potential applications in drug development include:

o Covalent Inhibitors: The sulfonyl fluoride moiety can act as a "warhead" to form a covalent
bond with specific amino acid residues (e.g., serine, threonine, tyrosine) in target proteins,
leading to irreversible inhibition.[8]

» Metabolic Stability: The strong carbon-fluorine bonds in the perfluoroethyl group are resistant
to metabolic degradation, which can prolong the half-life of a drug.[3]

» Modulation of Physicochemical Properties: The highly electronegative perfluoroalkylsulfonyl
group can be used to fine-tune the pKa, lipophilicity, and binding interactions of a drug
molecule.

Safety and Handling

Perfluoroalkanesulfonyl halides are reactive and potentially hazardous chemicals that require
careful handling in a laboratory setting.
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Table 2: General Safety and Handling Precautions

Aspect

Precaution

Rationale

Personal Protective Equipment
(PPE)

Chemical-resistant gloves,
safety goggles, and a lab coat
are mandatory. Work should
be conducted in a well-
ventilated chemical fume hood.
[12][13]

To prevent skin and eye
contact and inhalation of

corrosive vapors.

Inhalation

Avoid breathing vapors. In
case of inhalation, move to
fresh air and seek medical

attention immediately.[12]

Vapors can be toxic and cause

respiratory irritation.

Skin and Eye Contact

In case of contact, immediately
flush with copious amounts of
water for at least 15 minutes
and seek medical attention.
[14]

These compounds can cause

severe burns.

Storage

Store in a cool, dry, well-
ventilated area away from
incompatible materials such as
water, bases, and strong
oxidizing agents. Containers
should be tightly sealed.[15]

To prevent degradation and

hazardous reactions.

Spill and Disposal

Absorb small spills with an
inert material and dispose of
as hazardous chemical waste.
Follow institutional and local

regulations for disposal.[13]

To mitigate environmental
contamination and exposure

risks.

Conclusion

While 2-chloro-1,1,2,2,2-pentafluoroethanesulfonyl fluoride is not a widely commercialized

chemical, its structure embodies key features of modern organofluorine chemistry that are
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highly relevant to researchers in academia and industry. By understanding its properties and
reactivity through the lens of well-known analogs, scientists can leverage this and similar
building blocks for the development of novel materials, agrochemicals, and pharmaceuticals.
The strategic incorporation of perfluoroalkyl and sulfonyl fluoride moieties continues to be a
powerful approach in the design of next-generation chemical entities.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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